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Compound of Interest

Compound Name: Centrinone-B

Cat. No.: B606598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Centrinone-B. Adherence to these guidelines is critical for

ensuring laboratory safety and the integrity of experimental outcomes.

Immediate Safety and Handling
Centrinone-B is a potent and selective Polo-like kinase 4 (PLK4) inhibitor. While a valuable

tool in research, it presents hazards that require careful management. The primary hazards

associated with Centrinone-B are:

Harmful if swallowed[1]

Very toxic to aquatic life with long-lasting effects[1]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the planned experimental

procedures should be conducted to determine the appropriate level of personal protective

equipment. The following are the minimum PPE requirements for handling Centrinone-B:
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PPE Category Minimum Requirement

Eye and Face Protection

Safety glasses with side shields. A face shield

should be worn in addition to safety glasses or

goggles when there is a splash hazard.

Hand Protection

Disposable nitrile gloves. Double gloving is

recommended for extended handling periods.

Gloves must be changed immediately if

contaminated.

Body Protection A lab coat is required. Ensure it is fully buttoned.

Respiratory Protection

Not generally required for handling small

quantities in a well-ventilated area or a chemical

fume hood. If aerosols may be generated, a risk

assessment should be performed to determine if

a respirator is necessary.

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of dust or aerosols.[1]

Work in a well-ventilated area, preferably a chemical fume hood.

Do not eat, drink, or smoke in areas where Centrinone-B is handled.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly sealed container in a cool, well-ventilated area.[1]

Keep away from direct sunlight and sources of ignition.[1]
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Powder: Store at -20°C.[1]

In solvent: Store at -80°C.[1]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing and shoes. Seek medical

attention if irritation develops.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[1]

Spill and Disposal Plan
Spill Cleanup:

In the event of a spill, follow these steps:

Evacuate and Secure: Evacuate the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

one.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DC10011.html
https://dcchemicals.com/msds/MSDS_DC10011.html
https://dcchemicals.com/msds/MSDS_DC10011.html
https://dcchemicals.com/msds/MSDS_DC10011.html
https://dcchemicals.com/msds/MSDS_DC10011.html
https://dcchemicals.com/msds/MSDS_DC10011.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Don PPE: Wear appropriate PPE, including double nitrile gloves, a lab coat, and safety

goggles.

Contain and Absorb: For liquid spills, cover with an inert absorbent material (e.g., vermiculite,

sand, or earth). For solid spills, carefully scoop the material to avoid creating dust.

Collect Waste: Place the absorbed material or scooped solid into a sealed, labeled container

for hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap

and water.

Dispose of Contaminated Materials: All materials used for cleanup, including PPE, must be

disposed of as hazardous waste.

Disposal:

Dispose of Centrinone-B and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Do not allow the chemical to enter drains or waterways.[1]

All waste must be collected in a designated, sealed, and properly labeled hazardous waste

container.

Contact your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Quantitative Data Summary
The following table summarizes key quantitative data for Centrinone-B.
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Property Value Reference

Molecular Weight 631.67 g/mol [1]

Formula C₂₇H₂₇F₂N₇O₅S₂ [1]

CAS Number 1798871-31-4 [1]

Ki for PLK4 0.59 nM [2]

Selectivity
>2000-fold for PLK4 over

Aurora A and Aurora B
[2]

Storage (Powder) -20°C [1]

Storage (in Solvent) -80°C [1]

Mechanism of Action: PLK4 Inhibition Pathway
Centrinone-B is a highly selective and potent inhibitor of Polo-like kinase 4 (PLK4). PLK4 is a

master regulator of centriole duplication. By inhibiting PLK4, Centrinone-B prevents the

formation of new centrioles, leading to a progressive loss of centrosomes in dividing cells. This

loss of centrosomes triggers a p53-dependent cell cycle arrest in the G1 phase.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://dcchemicals.com/product_show-Centrinone_B.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4764081/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4764081/
https://www.benchchem.com/product/b606598#personal-protective-equipment-for-handling-centrinone-b
https://www.benchchem.com/product/b606598#personal-protective-equipment-for-handling-centrinone-b
https://www.benchchem.com/product/b606598#personal-protective-equipment-for-handling-centrinone-b
https://www.benchchem.com/product/b606598#personal-protective-equipment-for-handling-centrinone-b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

